Cas no 127311-90-4 (4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, (3aa,4b,5a,7b,7aa)- (9CI))

• Product Name: 4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, (3aa,4b,5a,7b,7aa)- (9CI)
• CAS No: 127311-90-4
• MF: C₉H₈O₆
• MW: 212.156223297119
• CID: 163424
• PubChem ID: 3080111
• Update Time: 2025-04-19

4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, (3aa,4b,5a,7b,7aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxyisobenzofuran-5-carboxylicacid, octahydro-1,3-dioxo-, (3aa,4b,5a,7b,7aa)- (9CI)
• 4,7-Epoxyisobenzofuran-5-carboxylic acid, octahydro-1,3-dioxo-, (3a-al pha,4-beta,5-alpha,7-beta,7a-alpha)-
• 5-endo-Carboxyendothall anhydride
• (3aR,4S,5R,7R,7aS)-1,3-dioxooctahydro-4,7-epoxy-2-benzofuran-5-carboxylic acid
• 1,3-Dioxooctahydro-4,7-epoxy-2-benzofuran-5-carboxylic acid
• 127311-90-4
• DTXSID70925852
• 4,7-Epoxyisobenzofuran-5-carboxylic acid, octahydro-1,3-dioxo-, (3a-alpha,4-beta,5-alpha,7-beta,7a-alpha)-
• (1R,2S,6R,7S,8R)-3,5-dioxo-4,10-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid
• 4,7-Epoxyisobenzofuran-5-carboxylic acid, octahydro-1,3-dioxo-, (3a-al pha,4-beta,5-alpha,7-beta,7a-

• Inchi： 1S/C9H8O6/c10-7(11)2-1-3-4-5(6(2)14-3)9(13)15-8(4)12/h2-6H,1H2,(H,10,11)/t2-,3-,4-,5-,6+/m1/s1
• InChI Key： GQOKHYKFPZJCCC-UKFBFLRUSA-N
• SMILES： O1[C@@H]2C[C@@H](C(=O)O)[C@H]1[C@@H]1C(=O)OC([C@@H]12)=O

Computed Properties

• Exact Mass: 212.03204
• Monoisotopic Mass: 212.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1

Experimental Properties

• PSA: 89.9